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Europium stands out as a highly effective neutron-absorbing material crucial for the control
and safety of nuclear reactors. Its two stable isotopes, Europium-151 (**1Eu) and Europium-
153 (*>3Eu), possess substantial thermal neutron absorption cross-sections, making them
subjects of extensive research and application in the nuclear field.[1] This guide provides a
comparative assessment of europium'’s neutron absorption cross-section, supported by
experimental data, and contrasts its performance with other common neutron absorbers.

Performance Comparison of Neutron Absorbers

The effectiveness of a neutron absorber is quantified by its neutron absorption cross-section,
measured in units of barns (1 barn = 10724 cm?). A higher cross-section indicates a greater
probability of neutron absorption. Europium, particularly the 131Eu isotope, exhibits a very high
thermal neutron absorption cross-section.[2]

Natural europium's performance is a composite of its two primary stable isotopes: >1Eu
(47.8% abundance) and *3Eu (52.2% abundance).[3] The °1Eu isotope has a significantly
larger thermal neutron capture cross-section than *>3Eu.[4] An important characteristic of
europium is that its daughter isotopes, formed after neutron capture, also possess significant
neutron absorption cross-sections, prolonging its effectiveness as a control rod material.[5]

The following table summarizes the thermal neutron absorption cross-sections for europium
and other widely used neutron-absorbing materials, based on data from evaluated nuclear data
libraries such as ENDF/B and JENDL.[6][7][8][9][10]
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Thermal Neutron Absorption Cross-

Element/isotope )
section (barns) at 0.0253 eV

Natural Europium ~4,530 - 4,570[3][11]
151y ~9,100(3]

153E ~312 - 450[3][5]
Natural Gadolinium ~49,000[11]

Natural Samarium ~5,900[11]

Natural Cadmium ~2,450[11]

Natural Boron ~760[11]

] ~3,835[5]

Note: The values presented are approximate and can vary slightly between different evaluated
nuclear data libraries (e.g., ENDF/B-VIII.0, JENDL-5).[6][7][12][13][14][15]

From the data, it is evident that while gadolinium has the highest thermal neutron absorption
cross-section among the listed elements, europium and samarium are also exceptionally
effective.[11][16] Materials like boron and cadmium, while having lower cross-sections than the
rare earth elements, are also widely used due to other properties and cost-effectiveness.[5]

Experimental Determination of Neutron Cross-
Sections

The neutron absorption cross-sections are determined experimentally using various
techniques. A predominant and highly accurate method is the Time-of-Flight (TOF) technique.
[41[17][18][19]

Experimental Protocol: Time-of-Flight (TOF) Method

The TOF method measures the energy of neutrons by timing their travel over a known
distance.[19] This allows for the determination of the absorption cross-section as a function of
neutron energy.
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1. Neutron Production: A pulsed beam of neutrons is generated. This is often achieved by
bombarding a heavy metal target (like tungsten or lead) with high-energy protons from a linear
accelerator (LINAC).[1][18][20] This interaction, known as spallation, releases a burst of
neutrons.[19]

2. Neutron Moderation: The initially high-energy neutrons are then passed through a moderator
(e.g., water) to slow them down to the desired energy range, including thermal energies.[19]

3. Flight Path: The pulsed and moderated neutrons travel down a long, evacuated flight path.
The distance of this path is precisely known.[18][20][21]

4. Sample Interaction: The material sample being investigated (e.g., a thin foil of europium) is
placed in the path of the neutron beam.[1][22]

5. Detection:

o Transmission Measurement: A neutron detector is placed directly behind the sample to count
the neutrons that pass through without being absorbed or scattered. By comparing the count
rate with and without the sample in the beam, the total cross-section can be calculated.[1]
[18]

o Capture Measurement: To specifically measure the absorption (capture) cross-section,
detectors are placed around the sample to detect the prompt gamma-rays emitted when a
neutron is captured by a nucleus in the sample.[4][17][23][24] Scintillator detectors, such as
those made from Bismuth Germanate (BGO) or Barium Fluoride (BaFz), are commonly used
for this purpose.[20][22][24][25]

6. Data Analysis: The time difference between the initial neutron pulse and the detection event
(either a transmitted neutron or a capture gamma-ray) is recorded. This "time of flight" is used
to calculate the neutron's velocity and, consequently, its kinetic energy. By analyzing the
number of capture events or transmitted neutrons at each energy, a detailed plot of the
absorption cross-section versus neutron energy can be constructed.[18][19] The data is then
often analyzed using specialized nuclear data analysis software, such as SAMMY, to determine
resonance parameters.[24][26][27]
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Caption: Experimental workflow for the Time-of-Flight (TOF) method.
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Logical Framework for Selecting Neutron Absorbers

The choice of a neutron absorber for a specific application, such as in reactor control rods or as
a burnable poison, depends on several key nuclear and material properties. The primary
consideration is a high neutron absorption cross-section in the relevant energy range.
However, other factors such as the properties of daughter products, material compatibility, and

cost are also critical.
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Caption: Key criteria for selecting neutron absorbing materials.

In conclusion, europium is a highly effective neutron absorber with a large thermal neutron
capture cross-section, primarily due to the 1>1Eu isotope. Its utility is further enhanced by the
fact that its subsequent isotopes continue to absorb neutrons, leading to a longer operational
lifetime in nuclear applications compared to materials that "burn out" more quickly, such as
gadolinium.[5] The selection of europium over other absorbers depends on a comprehensive
evaluation of its superior nuclear properties against factors like material science and economic

considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Europium's Neutron Absorption Capabilities: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194849#assessment-of-europium-s-neutron-
absorption-cross-section]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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